![molecular formula C10H16N2O2 B3021035 ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate CAS No. 916791-97-4](/img/structure/B3021035.png)
ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate
Overview
Description
Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate is a derivative of the pyrazole class of compounds, which are heterocyclic aromatic organic compounds characterized by a 5-membered ring with two adjacent nitrogen atoms. Pyrazole derivatives are of significant interest in medicinal chemistry due to their diverse biological activities and potential therapeutic applications.
Synthesis Analysis
The synthesis of pyrazole derivatives, including this compound, often involves the use of a one-pot approach or multi-step reactions. For instance, a one-pot approach to ethyl 1,4,5-triaryl-1H-pyrazole-3-carboxylates has been developed, which may be related to the synthesis of the compound . This method utilizes a Claisen condensation followed by a Knorr reaction to produce the pyrazole derivatives. Another study describes the synthesis of ethyl 1-aroyl/aroylmethyl-5-methyl-3-methylthiopyrazole-4-carboxylates, which showcases the regioselectivity in alkylation and acylation reactions of pyrazole derivatives . These methods could potentially be adapted for the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of pyrazole derivatives can be elucidated using techniques such as X-ray crystallography, NMR spectroscopy, and DFT calculations. For example, the crystal structure of ethyl 5-(trimethylsilyl)-1-1H-pyrazole-3-carboxylate was determined through X-ray diffraction analysis and compared with DFT calculations . Similarly, the structure of ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was also determined by X-ray diffraction . These studies provide insights into the three-dimensional arrangement of atoms within the molecule and the types of intermolecular interactions that may stabilize the crystal structure.
Chemical Reactions Analysis
Pyrazole derivatives can undergo various chemical reactions, including cross-coupling reactions, cyclocondensation, and acylation. For instance, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been used as precursors in Sonogashira-type cross-coupling reactions to obtain alkynyl pyrazoles . Additionally, ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate has been used in selective cyclocondensation reactions to synthesize partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones . These reactions highlight the versatility of pyrazole derivatives in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazole derivatives can be studied using various spectroscopic and computational methods. For example, the antioxidant properties of a novel pyrazole derivative were evaluated in vitro, and DFT calculations were used to analyze the compound's electronic structure . The study of N-acetylated derivatives of ethyl 3-amino-1H-pyrazole-4-carboxylate provided insights into the effects of acetylation on the physical and chemical properties of the compound . These analyses are crucial for understanding the reactivity and potential applications of pyrazole derivatives.
Scientific Research Applications
Synthesis Techniques
- Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate has been utilized in the synthesis of various chemical compounds. For instance, it plays a role in the one-pot approach to synthesize ethyl 1,4,5-triaryl-1H-pyrazole-3-carboxylates, which is significant for drug discovery (Zhai et al., 2013).
- It is involved in the creation of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines, contributing to the development of novel chemical structures (Ivanov et al., 2017).
Material Science and Crystallography
- This compound's crystal structure has been determined, shedding light on its potential for fungicidal and plant growth regulation activities (Minga, 2005).
Organic Chemistry Applications
- In organic chemistry, it is used for synthesizing condensed pyrazoles, demonstrating its utility in creating complex organic frameworks (Arbačiauskienė et al., 2011).
Biological and Medicinal Research
- It serves as a precursor in the synthesis of various biologically active compounds. For example, its derivatives show fungicidal and plant growth regulation activities, which can be significant for agricultural applications (Li et al., 2010).
Novel Synthesis and Derivatives
- It is also integral in novel synthesis methods for creating pyrazole derivatives, indicating its role in advancing synthetic methodologies (Bobko et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate is a pharmaceutical intermediate It’s worth noting that pyrazole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This suggests that this compound may also interact with various biological targets.
Mode of Action
Pyrazole derivatives are known to bind to their targets and induce changes that can lead to various biological effects .
Biochemical Pathways
It is known that pyrazole derivatives can influence a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
As a pharmaceutical intermediate, it is likely used in the synthesis of more complex compounds that exert therapeutic effects .
Action Environment
It is recommended to store the compound in a cool, dry condition in a well-sealed container, as it is incompatible with oxidizing agents .
properties
IUPAC Name |
ethyl 5-tert-butyl-1H-pyrazole-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-5-14-9(13)7-6-8(12-11-7)10(2,3)4/h6H,5H2,1-4H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCXMILPYEKVQLB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC(=C1)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10952001 | |
Record name | Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10952001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
294852-57-6, 83405-70-3 | |
Record name | Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10952001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 83405-70-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.